Cas no 2228559-21-3 (1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine)
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine
- EN300-1822944
- 2228559-21-3
-
- Inchi: 1S/C12H15NO/c1-13-12(5-6-12)10-2-3-11-9(8-10)4-7-14-11/h2-3,8,13H,4-7H2,1H3
- InChI Key: HSBBXEAZGAXLJS-UHFFFAOYSA-N
- SMILES: O1CCC2=C1C=CC(=C2)C1(CC1)NC
Computed Properties
- Exact Mass: 189.115364102g/mol
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 21.3Ų
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822944-0.05g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1822944-0.1g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1822944-0.25g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1822944-0.5g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1822944-1.0g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1822944-2.5g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1822944-5.0g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1822944-10.0g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1822944-1g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1822944-5g |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine |
2228559-21-3 | 5g |
$2981.0 | 2023-09-19 |
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine
Research Brief on 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine (CAS: 2228559-21-3)
1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine (CAS: 2228559-21-3) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. The compound's distinct chemical architecture and biological activity profile make it a subject of intense investigation for drug discovery and development.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine. Preliminary findings suggest that this compound exhibits high affinity for specific serotonin and dopamine receptors, which are critical targets for treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. The compound's ability to modulate these receptor systems with high selectivity and potency positions it as a potential candidate for next-generation psychotropic medications.
In vitro and in vivo studies have demonstrated that 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine possesses favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability. These characteristics are essential for its development as a therapeutic agent. Additionally, the compound has shown a promising safety profile in preclinical toxicity studies, with no significant adverse effects observed at therapeutic doses.
The synthesis of 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine has been optimized to achieve high yields and purity, facilitating further research and potential scale-up for clinical trials. Recent advancements in synthetic methodologies have also enabled the production of analogs and derivatives, allowing for structure-activity relationship (SAR) studies to refine the compound's pharmacological properties.
Ongoing research is exploring the therapeutic potential of 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine in other medical areas, including pain management and neurodegenerative diseases. Early results indicate that the compound may have neuroprotective effects, possibly through its interaction with specific ion channels and anti-inflammatory pathways. These findings open new avenues for its application beyond psychiatric disorders.
In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine (CAS: 2228559-21-3) represents a promising scaffold for drug development, with its unique chemical structure and multifaceted pharmacological activity. Continued research and clinical validation will be crucial to fully realize its therapeutic potential and bring it closer to market approval.
2228559-21-3 (1-(2,3-dihydro-1-benzofuran-5-yl)-N-methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)